1h-Indazole-1-carboxylic acid,6-[(3-methyl-2-nitrobenzoyl)amino]-,1,1-dimethylethyl ester

• Molecular Formula: C20H20N4O5
• Molecular Weight: 396.4 g/mol
• IUPAC Name: tert-butyl 6-[(3-methyl-2-nitrobenzoyl)amino]indazole-1-carboxylate
• InChI: InChI=1S/C20H20N4O5/c1-12-6-5-7-15(17(12)24(27)28)18(25)22-14-9-8-13-11-21-23(16(13)10-14)19(26)29-20(2,3)4/h5-11H,1-4H3,(H,22,25)
• InChI Key: IMPYLAVLBBADFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=CC3=C(C=C2)C=NN3C(=O)OC(C)(C)C)[N+](=O)[O-]

Description

1h-Indazole-1-carboxylic acid,6-[(3-methyl-2-nitrobenzoyl)amino]-,1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C20H20N4O5 and its molecular weight is 396.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of 3-methyl-2-nitrobenzoic acid (1.8 g, 10.1 mmol) and 1-Boc-6-amino-indazole (2.37 g, 10.1 mmol) in DMF (20 mL) was added EDC (3.17 g, 15.2 mmol). After stirring for 16 h, the solvent was removed in vacuo and the residue was partitioned between ethyl acetate and 1 M citric acid. The layers were separated and the organic phase was washed again with 1 M citric acid, once with water, twice with satd aq NaHCO3, and once with brine. The organic phase was then dried over MgSO4, filtered and concentrated in vacuo. The residue was dissolved in a minimal volume of chloroform and chromatographed over silica gel, eluting with a gradient of 40% ethyl acetate/hexanes through 70% ethyl acetate/hexanes. The product containing fractions were combined and concentrated in vacuo to give 2.34 g (58%) of off-white solid.